Cas no 2567495-10-5 (1-(Trifluoromethyl)cyclopent-3-en-1-amine;hydrochloride)

• Product Name: 1-(Trifluoromethyl)cyclopent-3-en-1-amine;hydrochloride
• CAS No: 2567495-10-5
• MF: C₆H₉ClF₃N
• MW: 187.590571165085
• CID: 6168893
• PubChem ID: 155820375
• Update Time: 2025-05-19

1-(Trifluoromethyl)cyclopent-3-en-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)cyclopent-3-en-1-amine hydrochloride
• EN300-27698847
• 1-(Trifluoromethyl)cyclopent-3-en-1-amine;hydrochloride
• 2567495-10-5

• Inchi： 1S/C6H8F3N.ClH/c7-6(8,9)5(10)3-1-2-4-5;/h1-2H,3-4,10H2;1H
• InChI Key： FVPHVKROVUEPAJ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CC=CC1)N)(F)F

Computed Properties

• Exact Mass: 187.0375615g/mol
• Monoisotopic Mass: 187.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(Trifluoromethyl)cyclopent-3-en-1-amine;hydrochloride

1-(Trifluoromethyl)cyclopent-3-en-1-amine hydrochloride: A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 1-(Trifluoromethyl)cyclopent-3-en-1-amine hydrochloride (CAS 2567495-10-5) has emerged as a valuable synthetic intermediate with unique structural features. This cyclopentene derivative combines the reactivity of an amine group with the electronic effects of a trifluoromethyl group, making it particularly interesting for pharmaceutical research and material science applications.

The compound's molecular structure features a cyclopentene ring substituted at the 1-position with both an amine group and a CF3 group, with the amine present as its hydrochloride salt form. This combination creates a molecule with interesting steric and electronic properties that researchers are exploring for various applications. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, factors that are crucial in drug design.

Recent trends in medicinal chemistry show growing interest in fluorinated building blocks like 1-(Trifluoromethyl)cyclopent-3-en-1-amine hydrochloride, as evidenced by increasing searches for "fluorinated amine compounds" and "CF3-containing pharmaceuticals." The pharmaceutical industry particularly values such compounds for their potential in creating new bioactive molecules with improved pharmacokinetic properties. Researchers are investigating this compound's utility in developing novel enzyme inhibitors and receptor modulators.

From a synthetic chemistry perspective, the cyclopentene scaffold in 1-(Trifluoromethyl)cyclopent-3-en-1-amine hydrochloride offers multiple sites for further functionalization. The double bond in the five-membered ring provides an opportunity for various addition reactions, while the amine group can participate in condensation reactions or serve as a handle for further derivatization. These features make it a versatile intermediate for constructing more complex molecular architectures.

In material science applications, compounds containing both trifluoromethyl groups and amine functionalities are gaining attention for their potential in creating specialty polymers with unique properties. The electronic effects of the CF3 group can influence the optical and electronic characteristics of resulting materials, making them interesting candidates for advanced materials development. Searches for "fluorinated polymer precursors" and "amine-containing monomers" reflect this growing interest.

The synthesis of 1-(Trifluoromethyl)cyclopent-3-en-1-amine hydrochloride typically involves multi-step procedures starting from appropriate cyclopentene precursors. Modern synthetic approaches often employ catalytic methods to introduce the trifluoromethyl group, followed by selective functionalization to install the amine moiety. The final product is usually obtained as the hydrochloride salt to enhance its stability and handling properties.

Quality control of 1-(Trifluoromethyl)cyclopent-3-en-1-amine hydrochloride involves standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics. Proper storage conditions (typically cool and dry environments) are recommended to maintain its stability over extended periods.

As research into fluorinated compounds continues to expand, 1-(Trifluoromethyl)cyclopent-3-en-1-amine hydrochloride represents an important addition to the toolkit of synthetic chemists. Its combination of a cyclopentene core, amine functionality, and trifluoromethyl group offers multiple vectors for molecular design, addressing current needs in both pharmaceutical and materials research. The compound's growing importance is reflected in the increasing number of patent applications and research publications mentioning similar structures.

Future developments with 1-(Trifluoromethyl)cyclopent-3-en-1-amine hydrochloride may focus on expanding its applications in asymmetric synthesis, where the chirality of the cyclopentene ring could be exploited to create enantiomerically pure compounds. Additionally, its potential in creating novel fluorinated heterocycles through ring-closing reactions represents another promising research direction that aligns with current trends in medicinal chemistry.

For researchers working with 1-(Trifluoromethyl)cyclopent-3-en-1-amine hydrochloride, proper safety precautions should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols for handling amine hydrochloride salts should be observed to ensure safe working conditions.